1H-Indole-5-acetic acid, 3-(ethoxycarbonyl)-2-methyl-, ethyl ester

• CAS RN: 405267-75-6
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol
• IUPAC Name: ethyl 5-(2-ethoxy-2-oxoethyl)-2-methyl-1H-indole-3-carboxylate
• InChI: InChI=1S/C16H19NO4/c1-4-20-14(18)9-11-6-7-13-12(8-11)15(10(3)17-13)16(19)21-5-2/h6-8,17H,4-5,9H2,1-3H3
• InChI Key: VOSJKSAHZRAZAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC2=C(C=C1)NC(=C2C(=O)OCC)C

Description

1H-Indole-5-acetic acid, 3-(ethoxycarbonyl)-2-methyl-, ethyl ester is a useful research compound. Its molecular formula is C16H19NO4 and its molecular weight is 289.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 5-bromo-9-methoxy-2-methyl-6,11,12,13-tetrahydro-3H,6aH-3,12a-diaza-benzo[a]cyclopent[h]anthracene-1-carboxylic acid ethyl ester (Example 1, Step 9) (0.2 g, 0.42 mmol) in THF/ethanol 1:1 (30 mL) is added palladium on carbon (20%). The suspension is hydrogenated for 8 hours. The catalyst is filtered and the solution is concentrated in vacuo. Ethanol (1 mL) is added and white crystals precipitated. The solid material is filtered and recrystallized from ethanol to afford the desired product (Compound 3) (0.09 g, 54%). MS: 391.1 (M+1)+.

Synthesis routes and methods II

Procedure details

To a solution of 3-(4-ethoxycarbonylmethyl-2-iodo-phenylamino)but-2-enoic acid ethyl ester (12.5 g, 30 mmol) in DMF (30 mL), tripropylamine (4.3 g, 30 mmol), and Pd(II)acetate (0.33 g, 1.5 mmol) are added, and the reaction mixture is heated at 120° C. for 1 hour. After cooling to room temperature, ethyl acetate (150 mL) is added. The organic layer is washed with water (2×100 mL), dried (Na2SO4), filtered, and concentrated in vacuo. The crude material is recrystallized from hexane/ethyl acetate to give a yellow-orange solid (3.3 g, 38%). MS: 290 (M+1)+.